Cas no 2166733-68-0 (5-Chloro-2-fluoro-3-formylbenzoic acid)

• Product Name: 5-Chloro-2-fluoro-3-formylbenzoic acid
• CAS No: 2166733-68-0
• MF: C₈H₄ClFO₃
• MW: 202.57
• CID: 5076622
• PubChem ID: 163198047
• Update Time: 2025-10-23

5-Chloro-2-fluoro-3-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-3-formylbenzoic acid

• Inchi： 1S/C8H4ClFO3/c9-5-1-4(3-11)7(10)6(2-5)8(12)13/h1-3H,(H,12,13)
• InChI Key： LLRHVCYQXOZLKD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Cl)=CC(C=O)=C1F

Additional information on 5-Chloro-2-fluoro-3-formylbenzoic acid

Research Brief on 5-Chloro-2-fluoro-3-formylbenzoic acid (CAS: 2166733-68-0): Recent Advances and Applications

5-Chloro-2-fluoro-3-formylbenzoic acid (CAS: 2166733-68-0) has emerged as a key synthetic intermediate in pharmaceutical and agrochemical research, particularly in the development of novel heterocyclic compounds. Recent studies highlight its utility as a versatile building block for constructing biologically active molecules, with particular emphasis on kinase inhibitors and antimicrobial agents. The presence of both formyl and carboxylic acid functional groups on the aromatic ring enables diverse derivatization pathways, making this compound valuable for structure-activity relationship (SAR) studies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's application in synthesizing potent Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized the aldehyde functionality of 2166733-68-0 to construct imidazo[1,2-a]pyrazine cores through condensation reactions, yielding compounds with sub-nanomolar inhibitory activity. The electron-withdrawing effects of the chloro and fluoro substituents were found to significantly influence the pharmacokinetic properties of the final drug candidates, particularly in terms of metabolic stability.

In synthetic methodology developments, a team at MIT reported (Organic Letters, 2024) an innovative palladium-catalyzed cross-coupling strategy using 5-Chloro-2-fluoro-3-formylbenzoic acid as a starting material. Their approach enabled selective functionalization at the 5-chloro position while preserving the formyl group for subsequent transformations. This methodology has been applied to the synthesis of complex polycyclic structures with potential applications in neurodegenerative disease treatment.

The compound's role in antimicrobial drug discovery has been highlighted in several recent patent applications (WO202318765, WO202321456). Structural modifications of the benzoic acid scaffold have yielded novel quinolone derivatives showing promising activity against drug-resistant Gram-positive pathogens, with MIC values in the 0.5-2 μg/mL range against MRSA clinical isolates. The fluorine atom at the 2-position appears crucial for maintaining membrane permeability in these compounds.

Analytical characterization of 2166733-68-0 has seen advancements through recent NMR and crystallographic studies. A 2024 Acta Crystallographica publication revealed unexpected hydrogen bonding patterns in crystalline forms of the compound, which may influence its reactivity in solid-phase synthesis applications. These findings have important implications for quality control in large-scale pharmaceutical production using this intermediate.

Looking forward, the unique electronic properties of 5-Chloro-2-fluoro-3-formylbenzoic acid make it a promising candidate for developing photoactivatable prodrugs, with preliminary results showing potential in targeted cancer therapies. Current research efforts are focusing on optimizing its derivatization for improved bioavailability and tissue specificity in various therapeutic applications.